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Compound of Interest

Compound Name:
Cobalt(II) tetrafluoroborate

hexahydrate

Cat. No.: B102891 Get Quote

Technical Support Center: Cobalt(II)
Tetrafluoroborate Hexahydrate
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and storage of Cobalt(II) tetrafluoroborate
hexahydrate.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Cobalt(II) tetrafluoroborate
hexahydrate?

A: Cobalt(II) tetrafluoroborate hexahydrate should be stored in a cool, dry, and well-

ventilated area.[1][2] Keep the container tightly closed and protect it from moisture.[1][3] The

recommended storage temperature is generally room temperature.[4]

Q2: Is Cobalt(II) tetrafluoroborate hexahydrate stable under normal laboratory conditions?

A: Yes, it is known for its stability under standard laboratory and recommended storage

conditions.[1][5] However, it is sensitive to oxidation.[5]

Q3: What materials are incompatible with Cobalt(II) tetrafluoroborate hexahydrate?
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A: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[6]

Q4: What are the known hazardous decomposition products of Cobalt(II) tetrafluoroborate
hexahydrate?

A: Upon thermal decomposition, this compound can emit toxic and corrosive fumes, including

hydrogen fluoride, metal oxides, and oxides of boron.[2]

Q5: What is the appearance of Cobalt(II) tetrafluoroborate hexahydrate?

A: It is a red crystalline solid.[5]

Troubleshooting Guide
Issue Potential Cause Recommended Action

Change in color or appearance

of the solid

Exposure to moisture or

contaminants.

Do not use the product.

Dispose of it according to your

institution's hazardous waste

disposal procedures. Ensure

storage containers are tightly

sealed and stored in a dry

environment.

Poor performance in a reaction Decomposition of the reagent.

This could be due to improper

storage or handling. Use a

fresh bottle of the reagent and

verify the storage conditions of

the old bottle.

Formation of fumes when

handling

Exposure to high temperatures

or incompatible materials.

Handle the compound in a

well-ventilated area, preferably

in a fume hood.[1] Avoid

contact with heat, sparks, open

flames, and incompatible

substances.[1]

Quantitative Data Summary
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Property Value

Molecular Formula Co(BF₄)₂ · 6H₂O[3][7]

Molecular Weight 340.63 g/mol [3][4][7]

Appearance Red crystalline solid[5]

Purity ≥96% - 99%[3][7][8]

Melting Point Not available

Boiling Point Not available

Decomposition Temperature Not available

Solubility
Highly soluble in water and many organic

solvents.[5]

Experimental Protocols
Safe Handling Protocol for Cobalt(II) Tetrafluoroborate Hexahydrate

Given its hazardous nature, all handling of Cobalt(II) tetrafluoroborate hexahydrate should

be performed in a chemical fume hood.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.[6]

Hand Protection: Use impermeable chemical-resistant gloves.[6]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6]

Respiratory Protection: In case of inadequate ventilation or the formation of dust, use a

suitable respirator with a particle filter.[3][8]

Handling Procedures:

Ensure the fume hood is functioning correctly before starting work.
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Wear the appropriate PPE as listed above.

Avoid creating dust when handling the solid.

Weigh the required amount in the fume hood.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Visual Diagrams
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Troubleshooting Workflow for Cobalt(II) Tetrafluoroborate Hexahydrate Issues
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Caption: Troubleshooting workflow for stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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